molecular formula C15H20N4O3 B2888837 1-(2-Methoxypyridin-4-yl)-4-(1-methyl-2-oxopyrrolidin-3-yl)piperazin-2-one CAS No. 2379951-69-4

1-(2-Methoxypyridin-4-yl)-4-(1-methyl-2-oxopyrrolidin-3-yl)piperazin-2-one

Cat. No. B2888837
CAS RN: 2379951-69-4
M. Wt: 304.35
InChI Key: HQWUCVZNITWBAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-Methoxypyridin-4-yl)-4-(1-methyl-2-oxopyrrolidin-3-yl)piperazin-2-one, also known as MP-10, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

1-(2-Methoxypyridin-4-yl)-4-(1-methyl-2-oxopyrrolidin-3-yl)piperazin-2-one acts by inhibiting the reuptake of serotonin, a neurotransmitter that plays a crucial role in regulating mood, cognition, and behavior. It also acts as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of anxiety, depression, and stress response.
Biochemical and Physiological Effects:
This compound has been found to increase the levels of serotonin in the brain, leading to an improvement in mood, cognition, and behavior. It has also been found to reduce anxiety and stress response, which are common symptoms of various psychiatric disorders.

Advantages and Limitations for Lab Experiments

1-(2-Methoxypyridin-4-yl)-4-(1-methyl-2-oxopyrrolidin-3-yl)piperazin-2-one has several advantages for lab experiments, such as its high selectivity for the serotonin transporter and 5-HT1A receptor, which makes it a useful tool for studying the role of these targets in various diseases. However, its limited solubility and stability in aqueous solutions can pose challenges for its use in certain experiments.

Future Directions

There are several future directions for the study of 1-(2-Methoxypyridin-4-yl)-4-(1-methyl-2-oxopyrrolidin-3-yl)piperazin-2-one, such as its potential use in combination with other drugs for the treatment of various psychiatric disorders. Further studies are also needed to investigate its long-term safety and efficacy in humans, as well as its potential use in other diseases such as Parkinson's disease and Alzheimer's disease.
Conclusion:
In conclusion, this compound is a promising chemical compound that has potential therapeutic applications in various diseases. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied, and several future directions for its research have been identified. Further studies are needed to fully understand its therapeutic potential and to develop safe and effective treatments for various diseases.

Synthesis Methods

1-(2-Methoxypyridin-4-yl)-4-(1-methyl-2-oxopyrrolidin-3-yl)piperazin-2-one can be synthesized using a multi-step process that involves the condensation of 2-methoxypyridine-4-carbaldehyde with 1-methyl-2-oxo-1,2,3,4-tetrahydro-pyridine-3-carboxylic acid methyl ester, followed by the cyclization of the resulting intermediate with piperazine-2,5-dione.

Scientific Research Applications

1-(2-Methoxypyridin-4-yl)-4-(1-methyl-2-oxopyrrolidin-3-yl)piperazin-2-one has been extensively studied for its potential therapeutic applications in various diseases such as depression, anxiety, and schizophrenia. It has been found to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist at the 5-HT1A receptor, which are both important targets for the treatment of these disorders.

properties

IUPAC Name

1-(2-methoxypyridin-4-yl)-4-(1-methyl-2-oxopyrrolidin-3-yl)piperazin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H20N4O3/c1-17-6-4-12(15(17)21)18-7-8-19(14(20)10-18)11-3-5-16-13(9-11)22-2/h3,5,9,12H,4,6-8,10H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HQWUCVZNITWBAH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCC(C1=O)N2CCN(C(=O)C2)C3=CC(=NC=C3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H20N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

304.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.